Cas no 31302-46-2 (2-Chloro-5-(hydroxymethyl)benzene-1,4-diol)

• Product Name: 2-Chloro-5-(hydroxymethyl)benzene-1,4-diol
• CAS No: 31302-46-2
• MF: C₇H₇ClO₃
• MW: 174.581681489944
• CID: 314693
• Update Time: 2024-02-29

2-Chloro-5-(hydroxymethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-chloro-5-(hydroxymethyl)-
• Amudol
• Benzylalcohol, 4-chloro-2,5-dihydroxy- (8CI)
• 2-chloro-5-(hydroxymethyl)benzene-1,4-diol
• 2-Chloro-5-(hydroxymethyl)benzene-1,4-diol

• Inchi： 1S/C7H7ClO3/c8-5-2-6(10)4(3-9)1-7(5)11/h1-2,9-11H,3H2
• InChI Key： MMRPECTVCTVLKS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(CO)C=C1O)O

Computed Properties

• Exact Mass: 174.008
• Monoisotopic Mass: 174.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids